Cas no 1554910-86-9 (2-(3-Amino-4-oxo-1,4-dihydropyridin-1-yl)-n-ethylacetamide)

• Product Name: 2-(3-Amino-4-oxo-1,4-dihydropyridin-1-yl)-n-ethylacetamide
• CAS No: 1554910-86-9
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• CID: 5709915
• PubChem ID: 82991112
• Update Time: 2025-07-18

2-(3-Amino-4-oxo-1,4-dihydropyridin-1-yl)-n-ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-amino-4-oxo-1,4-dihydropyridin-1-yl)-N-ethylacetamide
• AKOS021310927
• EN300-1106705
• 1554910-86-9
• 2-(3-Amino-4-oxo-1,4-dihydropyridin-1-yl)-n-ethylacetamide

• Inchi： 1S/C9H13N3O2/c1-2-11-9(14)6-12-4-3-8(13)7(10)5-12/h3-5H,2,6,10H2,1H3,(H,11,14)
• InChI Key： ILUBNCBCCCYQBU-UHFFFAOYSA-N
• SMILES： O=C(CN1C=CC(C(=C1)N)=O)NCC

Computed Properties

• Exact Mass: 195.100776666g/mol
• Monoisotopic Mass: 195.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 75.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 2-(3-Amino-4-oxo-1,4-dihydropyridin-1-yl)-n-ethylacetamide

Comprehensive Overview of 2-(3-Amino-4-oxo-1,4-dihydropyridin-1-yl)-N-ethylacetamide (CAS No. 1554910-86-9)

2-(3-Amino-4-oxo-1,4-dihydropyridin-1-yl)-N-ethylacetamide (CAS No. 1554910-86-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique pyridinone core, which is often explored for its potential applications in drug discovery and medicinal chemistry. The presence of both amino and acetamide functional groups makes it a versatile intermediate for synthesizing more complex structures. Researchers are particularly interested in its role as a building block for small-molecule inhibitors and enzyme modulators, which are critical in targeting various diseases.

In recent years, the demand for high-purity biochemical intermediates like 2-(3-Amino-4-oxo-1,4-dihydropyridin-1-yl)-N-ethylacetamide has surged, driven by advancements in precision medicine and personalized therapeutics. This compound is often discussed in the context of kinase inhibition, a hot topic in oncology and inflammatory disease research. Its structural similarity to known pharmacophores has led to investigations into its potential as a lead compound for novel drug candidates. Additionally, its solubility and stability properties make it suitable for formulation studies, a key concern for pharmaceutical developers.

The synthesis of CAS No. 1554910-86-9 involves multi-step organic reactions, often starting from readily available pyridine derivatives. Optimizing its yield and purity is a focal point for synthetic chemists, especially those working on green chemistry principles to reduce environmental impact. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring compliance with stringent quality control standards. These methodologies align with the growing emphasis on sustainable lab practices and reproducible research, which are highly searched topics in scientific communities.

Beyond its pharmaceutical applications, 2-(3-Amino-4-oxo-1,4-dihydropyridin-1-yl)-N-ethylacetamide is also studied in material science for its potential use in bioactive coatings and polymers. Its ability to interact with biological systems while maintaining structural integrity under varying conditions makes it a candidate for biocompatible materials. This dual applicability in life sciences and industrial chemistry underscores its interdisciplinary relevance, a trend increasingly reflected in academic and commercial research agendas.

For researchers and suppliers, understanding the storage conditions and handling protocols of CAS No. 1554910-86-9 is essential to maintain its efficacy. Common queries in search engines include "synthesis routes for 2-(3-Amino-4-oxo-1,4-dihydropyridin-1-yl)-N-ethylacetamide" and "suppliers of high-purity pyridinone derivatives," highlighting the compound's commercial and academic demand. As the scientific community continues to explore its potential, this compound remains a subject of innovation in both drug development and advanced material design.